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Compound of Interest

Compound Name: AVE 0991

Cat. No.: B1667686

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides a comprehensive guide to
the personal protective equipment (PPE), operational procedures, and disposal plans for the
nonpeptide angiotensin-(1-7) receptor agonist, AVE 0991.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for AVE 0991 from all suppliers was not publicly
accessible, the following guidelines are based on information for similar research compounds
and general laboratory safety protocols. It is imperative to obtain and review the specific SDS
from your supplier before handling this compound.

Hazard Identification and Personal Protective Equipment (PPE):

Based on the nature of similar chemical compounds, AVE 0991 should be handled with
caution. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.
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Recommended Personal Protective

Hazard .
Equipment (PPE)
Use in a well-ventilated area, preferably a
) chemical fume hood. If significant aerosolization
Inhalation

is possible, a NIOSH-approved respirator may

be necessary.

Skin Contact

Wear nitrile or other appropriate chemical-
resistant gloves. A lab coat or other protective
clothing should be worn to prevent skin

exposure.

Eye Contact

Safety glasses with side shields or goggles are

mandatory to protect against splashes.

Ingestion

Do not eat, drink, or smoke in laboratory areas.
Wash hands thoroughly after handling.

Storage and Stability:

Proper storage is crucial to maintain the integrity of AVE 0991.

Condition

Recommendation

Short-term Storage

Store as a solid at -20°C.

Long-term Storage

Store as a solid at -20°C for up to two years.

Solution Storage

Prepare solutions fresh. If necessary to store,
aliquot and freeze at -80°C. Avoid repeated

freeze-thaw cycles.

Operational Plans: Step-by-Step Guidance

Solution Preparation:

AVE 0991 is typically dissolved in an organic solvent like Dimethyl Sulfoxide (DMSOQ) to create

a stock solution.
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e Preparation of Stock Solution:
o Bring the vial of solid AVE 0991 to room temperature before opening.

o Add the appropriate volume of DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).
o Vortex or sonicate briefly to ensure complete dissolution.
o Preparation of Working Solutions:

o Dilute the stock solution with the appropriate cell culture medium or buffer for in vitro

experiments.

o For in vivo studies, the stock solution may be further diluted in vehicles such as saline or
corn oil. The final concentration of DMSO should be kept low to avoid toxicity to cells or

animals.

Experimental Protocols

The following are generalized protocols based on published research. Specific concentrations
and incubation times should be optimized for your experimental system.

In Vitro Experimental Workflow:

Preparation

Cell Culture Treatment Analysis
(e.g., Endothelial cells, Cardiomyocytes) Seed and grow cells
Treat Cells with AVE 0991 Incubate for Desired Time Perform Downstream Assays
(e.g., 10 nM - 10 puM) (minutes to hours) (e.g., Western Blot, qPCR, NO measurement)

Grepare AVE 0991 Working Soluﬁor)

Click to download full resolution via product page

A generalized workflow for in vitro experiments using AVE 0991.
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In Vivo Experimental Protocol (Rodent Model):

o Animal Acclimation: Allow animals to acclimate to the housing conditions for at least one
week prior to the experiment.

e AVE 0991 Preparation: Prepare the dosing solution of AVE 0991 in a suitable vehicle.

o Administration: Administer AVE 0991 via the desired route (e.g., oral gavage, intraperitoneal
injection, or subcutaneous injection). Doses used in studies have ranged from 0.5 mg/kg to
10 mg/kg.

¢ Monitoring and Sample Collection: Monitor the animals for the duration of the experiment
and collect tissues or blood for analysis at specified time points.

Disposal Plan

Proper disposal of chemical waste is essential to protect personnel and the environment.
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Waste Type

Disposal Procedure

Unused Solid AVE 0991

Dispose of as hazardous chemical waste in
accordance with local, state, and federal
regulations. Place in a clearly labeled, sealed

container.

Stock Solutions (in DMSO)

Collect in a designated, labeled hazardous
waste container for organic solvents. Do not

pour down the drain.

Contaminated Labware (e.g., pipette tips, tubes)

Dispose of in a designated solid hazardous

waste container.

Aqueous Solutions (from cell culture)

Depending on the concentration and local
regulations, small quantities of dilute aqueous
solutions may be permissible for drain disposal
with copious amounts of water. However, it is
best practice to collect all chemical waste for
proper disposal. Consult your institution's
Environmental Health and Safety (EHS)

department.

Signaling Pathway of AVE 0991

AVE 0991 is an agonist of the Mas receptor, a key component of the protective arm of the

Renin-Angiotensin System (RAS). Its mechanism of action involves counteracting the effects of

Angiotensin Il.

AVE 0991 activates the Mas receptor, promoting vasodilation and anti-inflammatory effects.

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
AVE 0991]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667686#personal-protective-equipment-for-

handling-ave-0991]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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